1-(ethylsulfonyl)-N-methylazetidin-3-amine hydrochloride

• IUPAC Name: 1-ethylsulfonyl-N-methylazetidin-3-amine;hydrochloride
• InChI: InChI=1S/C6H14N2O2S.ClH/c1-3-11(9,10)8-4-6(5-8)7-2;/h6-7H,3-5H2,1-2H3;1H
• InChI Key: WSVKGTZLGHWBFY-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)N1CC(C1)NC.Cl
• Molecular Formula: C6H15ClN2O2S
• Molecular Weight: 214.71 g/mol

Description

1-(Ethylsulfonyl)-N-methylazetidin-3-amine hydrochloride, otherwise known as EMSAM, is an organic compound utilized in the synthesis of various pharmaceuticals and other products. It is a chiral, azetidine-based molecule, and is an important component of many synthetic processes. EMSAM is a versatile compound, as it can be used in a variety of laboratory settings, and can also be used in the synthesis of a variety of different pharmaceuticals and other products.

Scientific Research Applications

Chemical Synthesis and Antibacterial Agents

The synthesis and evaluation of compounds related to 1-(ethylsulfonyl)-N-methylazetidin-3-amine hydrochloride have been explored in the context of developing new antibacterial agents. For instance, compounds with modifications at the sulfonyl group have shown promising antibacterial activities, indicating the significance of such chemical structures in medicinal chemistry. The study by Egawa et al. (1984) discusses the synthesis of pyridonecarboxylic acids with various substituents, including ethylsulfonyl groups, to evaluate their antibacterial activity, highlighting the potential of such compounds in the development of new antibiotics (Egawa et al., 1984).

Herbicide Chemistry and Environmental Degradation

Another application involves the sulfonylurea class of herbicides, where studies have been conducted on the environmental degradation and behavior of these compounds. Rouchaud et al. (1997) examined the nucleophilic substitutions of rimsulfuron sulfonylurea, showing the chemical transformations it undergoes, which could be relevant to understanding the environmental fate of similar ethylsulfonyl-containing compounds (Rouchaud et al., 1997).

Chemical Stability and Degradation Pathways

Saha and Kulshrestha (2002) studied the stability of sulfosulfuron, a related sulfonylurea herbicide, under various abiotic factors. Their findings on degradation pathways can provide insights into how related compounds, including those with ethylsulfonyl groups, behave under different environmental conditions (Saha & Kulshrestha, 2002).

Advanced Materials and Microencapsulation

In the field of materials science, the modification of polymers with sulfonyl groups, similar to the ethylsulfonyl moiety, has been explored for various applications, including microencapsulation. Yang et al. (2011) detailed the synthesis of amidic alginate derivatives for microencapsulation purposes, indicating the utility of such functional groups in enhancing the properties of materials for specific applications (Yang, Ren, & Xie, 2011).